![molecular formula C10H9NO3 B3327142 2-Ethoxy-4-cyanobenzoic acid CAS No. 316810-08-9](/img/structure/B3327142.png)
2-Ethoxy-4-cyanobenzoic acid
Overview
Description
2-Ethoxy-4-cyanobenzoic acid is a chemical compound that has been used as a reactant in the synthesis of T-box riboswitch antiterminator RNA-binding oxazolidinone derivatives, Benzoate modified β-cyclodextrin derivatives and Pyrrolo [1,2-f]triazines for use as JAK2 inhibitors . It is also involved in decarboxylation, decarboxylative halogenation, and protodecarboxylation .
Synthesis Analysis
The synthesis of 2-Ethoxy-4-cyanobenzoic acid involves the use of CuCN and NaCN in a reactor. Further details about the synthesis process are not available in the search results.Scientific Research Applications
Tautomeric Equilibria Studies
2-Ethoxy-4-cyanobenzoic acid, a derivative of 2-cyanobenzoic acids, is significant in studying tautomeric equilibria, which is essential in various scientific fields. Iglesias, Ruiz, and Allegretti (2012) explored the ring-chain tautomeric equilibria of cyanobenzoic acids in different phases, highlighting their importance in understanding molecular behavior in various environments (Iglesias, Ruiz, & Allegretti, 2012).
Synthesis of Heterocyclic Compounds
Shimizu, Hirano, Satoh, and Miura (2009) demonstrated the utilization of arene carboxylic acids, similar in structure to 2-ethoxy-4-cyanobenzoic acid, in the synthesis of heterocyclic compounds. This process is noteworthy for producing fluorescent isocoumarin derivatives, relevant in material sciences and pharmaceuticals (Shimizu, Hirano, Satoh, & Miura, 2009).
Proton Shuttle in Arylation of Indoles
Pi, Lu, Liu, Lu, Xiao, Fu, and Guimond (2018) investigated various substituted 2-arylbenzoic acids, akin to 2-ethoxy-4-cyanobenzoic acid, for their effectiveness as proton shuttles. They found that these compounds significantly improve yield and selectivity in the arylation of indoles, a reaction critical in synthetic chemistry (Pi et al., 2018).
Synthesis of Pharmaceutical Intermediates
Salman, Babu, Ray, Biswas, and Kumar (2002) described the synthesis of 3-ethoxy-4-ethoxycarbonyl-phenylacetic acid from a similar compound, showcasing the role of such chemicals in forming key intermediates for pharmaceuticals like repaglinide (Salman et al., 2002).
Antimicrobial Activity Research
El-Hashash, Darwish, Rizk, and El-Bassiouny (2011) investigated 2-ethoxy-(4H)-3,1-benzoxazin-4-one, structurally related to 2-ethoxy-4-cyanobenzoic acid, for its reactivity with nitrogen nucleophiles, leading to the synthesis of novel quinazolinone derivatives with potential antimicrobial properties (El-Hashash et al., 2011).
Mesomorphic Property Studies
Okamoto, Umeda, and Takenaka (1998) researched the impact of long alkoxyl groups on the mesomorphic properties of cyanobenzoates, closelyrelated to 2-ethoxy-4-cyanobenzoic acid. Their work is crucial for understanding the formation of liquid crystalline phases, which has implications in material science and display technology (Okamoto, Umeda, & Takenaka, 1998).
Biodegradation Studies for Colon Targeting
Samyn, Kalala, Mooter, and Kinget (1995) conducted studies on poly(ether-ester) azo polymers containing various concentrations of substituted benzoic acids, similar to 2-ethoxy-4-cyanobenzoic acid, for their biodegradability. This research is vital for developing colon-specific drug release materials, offering advancements in targeted drug delivery systems (Samyn et al., 1995).
Synthesis of Cyanobenzoic Acids
Wang, Maguire, and Biehl (1998) explored the synthesis of 2-cyanobenzoic acids, closely related to 2-ethoxy-4-cyanobenzoic acid, emphasizing their role in organic synthesis and potential applications in various chemical industries (Wang, Maguire, & Biehl, 1998).
Interactions with Eugenol
Fujisawa, Atsumi, Satoh, and Sakagami (2003) examined the interaction between 2-ethoxybenzoic acid and eugenol, related to the structure of 2-ethoxy-4-cyanobenzoic acid, revealing insights into radical generation and scavenging mechanisms. Such studies are important in understanding chemical interactions that may have implications in dental materials and pharmacology (Fujisawa et al., 2003).
Dietary Metabolites
Mamer, Montgomery, Deckelbaum, and Granot (1985) identified urinary metabolites related to the intake of ethyl vanillin, which can be chemically related to 2-ethoxy-4-cyanobenzoic acid. This research contributes to the understanding of metabolic pathways and potential impacts on human health (Mamer et al., 1985).
Safety and Hazards
The safety data sheet for a related compound, cyanobenzoic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled .
Future Directions
One of the future directions for the use of 2-Ethoxy-4-cyanobenzoic acid could be in the field of green chemistry. For instance, an electrocarboxylation route for synthesizing 4-cyanobenzoic acid by valorizing CO2 through the synergistic use of electrochemical techniques and ionic liquids has been described . This “green” synthesis could provide an environmentally friendly process for the design of plasticizers based on phthalate derivatives .
properties
IUPAC Name |
4-cyano-2-ethoxybenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c1-2-14-9-5-7(6-11)3-4-8(9)10(12)13/h3-5H,2H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HITJHKFIMRWIDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C#N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyano-2-ethoxybenzoic acid |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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